molecular formula C16H14N2O5 B8459224 Methyl 4-{[(3-nitrobenzoyl)amino]methyl}benzoate

Methyl 4-{[(3-nitrobenzoyl)amino]methyl}benzoate

Cat. No.: B8459224
M. Wt: 314.29 g/mol
InChI Key: XYZGJMYBGHVATP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-{[(3-nitrobenzoyl)amino]methyl}benzoate is a useful research compound. Its molecular formula is C16H14N2O5 and its molecular weight is 314.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H14N2O5

Molecular Weight

314.29 g/mol

IUPAC Name

methyl 4-[[(3-nitrobenzoyl)amino]methyl]benzoate

InChI

InChI=1S/C16H14N2O5/c1-23-16(20)12-7-5-11(6-8-12)10-17-15(19)13-3-2-4-14(9-13)18(21)22/h2-9H,10H2,1H3,(H,17,19)

InChI Key

XYZGJMYBGHVATP-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=C(C=C1)CNC(=O)C2=CC(=CC=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under an inert atmosphere, to a stirred solution of methyl 4-(aminomethyl)benzoate (50 g, 0.436 mol) and TEA (210 mL, 1.5 mol) in anhydrous DCM (1.0 L) was added a solution of freshly prepared 3-nitro benzoyl chloride (0.59 mol) in DCM (250 mL). The resulting mixture was allowed to stir for 2 hrs. The reaction was quenched with a 10% aqueous solution of sodium hydrogenocarbonate. The organic layer was washed with a 1.5N HCl solution and water. After drying over MgSO4 and evaporation of the solvent in vacuo, a solid was obtained and purified by flash chromatography to give the title compound (50 g) in a 52% yield as a white powder.
Quantity
50 g
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
210 mL
Type
reactant
Reaction Step One
Quantity
0.59 mol
Type
reactant
Reaction Step One
Name
Quantity
1 L
Type
solvent
Reaction Step One
Name
Quantity
250 mL
Type
solvent
Reaction Step One
Yield
52%

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